3-Isopropyl-6-methyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine-7-carboxylic acid

• IUPAC Name: 6-methyl-3-propan-2-yl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine-7-carboxylic acid
• InChI: InChI=1S/C9H12N4O2S/c1-4(2)7-10-11-9-13(7)12-5(3)6(16-9)8(14)15/h4,6H,1-3H3,(H,14,15)
• InChI Key: IUEVQYDZTQPTCV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C(=NN=C2SC1C(=O)O)C(C)C
• Molecular Formula: C9H12N4O2S
• Molecular Weight: 240.28 g/mol

Description

“3-Isopropyl-6-methyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine-7-carboxylic acid” is a derivative of the 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine scaffold. This scaffold is a hybrid nucleus made by fusion of two pharmaceutically active moieties, i.e., triazole and thiadiazine. It has wide applications as synthetic intermediates and promising pharmaceuticals.

Synthesis Analysis

The synthetic design for 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine involves primarily four routes. One of the routes involves the acid-catalyzed cyclization of 2-hydrazinyl-6H-1,3,4-thiadiazine with ortho esters, thereby annulation of the triazole ring on thiadiazole. Another method includes condensation of α-bromo ketones with commercially available thiocarbohydrazide at room temperature in DMSO and nitrosation of the formed 2-hydrazinyl-1,3,4-thiadiazine hydrobromide by treatment with NaNO2 in hydrochloric acid.

Molecular Structure Analysis

The molecular structure of 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine derivatives is characterized by the ability of hydrogen bond accepting and donating characteristics, which makes this core a much précised pharmacophore with a bioactive profile, as it can make specific interactions with different target receptors.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine derivatives include condensation, bromination, and cyclization. For example, reaction of 6a with two equivalents of 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol (7a) in refluxing ethanol, in the presence of a catalytic amount of piperidine, for 8 h afforded a low yield (30%) of N,N′-(ethane-1,2-diyl)bis(2-(4-(3-phenyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazin-6-yl)phenoxy)-acetamide) (8a).

Future Directions

The future directions for the research on 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine derivatives could involve the development of new synthetic approaches, exploration of their diverse pharmacological activities, and the design and development of new target-oriented 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine-based drugs for the treatment of multifunctional diseases.

Mechanism of Action

Target of Action

The primary targets of 3-Isopropyl-6-methyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine-7-carboxylic acid are enzymes such as urease , carbonic anhydrase , and cholinesterase . These enzymes play crucial roles in various biochemical processes. For instance, urease is a virulence factor found in various pathogenic microorganisms .

Mode of Action

This compound interacts with its targets by inhibiting their activity. For instance, it exhibits potent urease inhibitory activity . It’s also known to inhibit other enzymes like carbonic anhydrase and cholinesterase . The compound’s ability to form specific interactions with different target receptors is due to its hydrogen bond accepting and donating characteristics .

Biochemical Pathways

The inhibition of these enzymes affects various biochemical pathways. For instance, urease catalyzes the hydrolysis of urea to carbamic acids, which are further hydrolyzed to ammonia and carbon dioxide . By inhibiting urease, this compound disrupts this pathway, affecting the survival and virulence of urease-positive microorganisms .

Result of Action

The result of the compound’s action is the inhibition of the growth of urease-positive microorganisms . It also exhibits significant antifungal activities . Furthermore, it’s known to cause G2/M cell cycle arrest and apoptosis in certain cell lines .